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molecular formula C13H7Cl2F3O3S B8432921 Benzene, 1,2-dichloro-4-(4-((trifluoromethyl)sulfonyl)phenoxy)- CAS No. 83642-43-7

Benzene, 1,2-dichloro-4-(4-((trifluoromethyl)sulfonyl)phenoxy)-

Cat. No. B8432921
M. Wt: 371.2 g/mol
InChI Key: GQAJAJXYXHDZLN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04349568

Procedure details

To a solution of 4.7 g (0.0192 mole) of 4-chlorophenyl trifluoromethyl sulfone prepared according to known procedures (see E. A. Nodiff et al., J. Org. Chem., 25, 60 (1959)) and 4.7 g (0.0288 mole) of 3,4-dichlorophenol dissolved in 150 ml of DMSO was added 4.0 g (0.0288 mole) of K2CO3. The reaction mixture was heated at 125° C. for 3.5 hrs and the product recovered (6.15 g, 86.3% yield) as described in Example 18. Recrystallization from ethanol afforded purified 4-(4-((trifluoromethyl)sulfonyl)phenoxy)-1,2-dichlorobenzene, mp 77°-78° C.
Quantity
4.7 g
Type
reactant
Reaction Step One
Quantity
4.7 g
Type
reactant
Reaction Step Two
Name
Quantity
150 mL
Type
solvent
Reaction Step Two
Name
Quantity
4 g
Type
reactant
Reaction Step Three

Identifiers

REACTION_CXSMILES
[F:1][C:2]([S:5]([C:8]1[CH:13]=[CH:12][C:11](Cl)=[CH:10][CH:9]=1)(=[O:7])=[O:6])([F:4])[F:3].[Cl:15][C:16]1[CH:17]=[C:18]([OH:23])[CH:19]=[CH:20][C:21]=1[Cl:22].C([O-])([O-])=O.[K+].[K+]>CS(C)=O>[F:1][C:2]([F:4])([F:3])[S:5]([C:8]1[CH:13]=[CH:12][C:11]([O:23][C:18]2[CH:19]=[CH:20][C:21]([Cl:22])=[C:16]([Cl:15])[CH:17]=2)=[CH:10][CH:9]=1)(=[O:7])=[O:6] |f:2.3.4|

Inputs

Step One
Name
Quantity
4.7 g
Type
reactant
Smiles
FC(F)(F)S(=O)(=O)C1=CC=C(C=C1)Cl
Step Two
Name
Quantity
4.7 g
Type
reactant
Smiles
ClC=1C=C(C=CC1Cl)O
Name
Quantity
150 mL
Type
solvent
Smiles
CS(=O)C
Step Three
Name
Quantity
4 g
Type
reactant
Smiles
C(=O)([O-])[O-].[K+].[K+]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
125 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
the product recovered (6.15 g, 86.3% yield)
CUSTOM
Type
CUSTOM
Details
Recrystallization from ethanol
CUSTOM
Type
CUSTOM
Details
afforded
CUSTOM
Type
CUSTOM
Details
purified 4-(4-((trifluoromethyl)sulfonyl)phenoxy)-1,2-dichlorobenzene, mp 77°-78° C.

Outcomes

Product
Name
Type
Smiles
FC(S(=O)(=O)C1=CC=C(OC2=CC(=C(C=C2)Cl)Cl)C=C1)(F)F
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 86.3%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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